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Compound of Interest

Compound Name: Tba-354

Cat. No.: B611181 Get Quote

Audience: Researchers, scientists, and drug development professionals involved in anti-

tuberculosis research.

Introduction: Tba-354 is a potent, next-generation nitroimidazole anti-tuberculosis agent with

demonstrated bactericidal activity against both replicating and non-replicating Mycobacterium

tuberculosis.[1][2][3] As a derivative of pretomanid (PA-824), it shows superior potency and a

favorable pharmacokinetic profile, making it a compound of significant interest in tuberculosis

drug development.[2][4][5] Proper preparation of stock solutions is critical for obtaining

accurate and reproducible results in both in vitro and in vivo experiments. This document

provides detailed protocols for the preparation, storage, and handling of Tba-354 solutions.

Physicochemical Properties and Solubility
Understanding the fundamental properties of Tba-354 is essential for its effective use in

experimental settings.

Table 1: Physicochemical Properties of Tba-354
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Property Value Reference

Chemical Name

(6S)-6,7-dihydro-2-nitro-6-[[6-

[4-(trifluoromethoxy)phenyl]-3-

pyridinyl]methoxy]-5H-

imidazo[2,1-b][1][4]oxazine

[6]

Molecular Formula C₁₉H₁₅F₃N₄O₅ [1][6]

Molecular Weight 436.34 g/mol [1][3]

CAS Number 1257426-19-9 [1][6]

Appearance White to off-white solid [1]

Table 2: Solubility of Tba-354 in Various Solvents

Solvent Solubility Notes Reference

DMSO
≥ 100 mg/mL (229.18

mM)

Requires sonication

for complete

dissolution. Use newly

opened, anhydrous

DMSO.

[1]

DMF 30 mg/mL - [6]

DMSO:PBS (pH 7.2)

(1:3)
0.25 mg/mL

Limited aqueous

solubility.
[6]

Mechanism of Action Overview
Tba-354 is a pro-drug that requires activation within Mycobacterium tuberculosis to exert its

bactericidal effects. The mechanism is initiated by a specific bacterial enzyme.
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Figure 1. Activation pathway of Tba-354 in M. tuberculosis.

Experimental Protocols
Protocol 1: Preparation of High-Concentration Stock
Solution for In Vitro Use
This protocol describes the preparation of a 100 mM stock solution in DMSO, suitable for most

in vitro assays, such as determining Minimum Inhibitory Concentrations (MICs).

Materials:

Tba-354 powder (MW: 436.34 g/mol )

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Ultrasonic water bath

Workflow:
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Start

1. Weigh Tba-354 Powder
Accurately weigh the desired mass.

2. Add DMSO
Add the calculated volume of anhydrous DMSO.

3. Dissolve Compound
Vortex, then sonicate until solution is clear.

4. Aliquot Solution
Dispense into single-use cryovials.

5. Store Properly
Store at -20°C or -80°C, protected from light.

End

Click to download full resolution via product page

Figure 2. Workflow for preparing in vitro stock solutions.

Procedure:

Calculation: Use the formula: Volume (L) = Mass (g) / (Concentration (mol/L) × Molecular

Weight ( g/mol )).

Weighing: Accurately weigh the required amount of Tba-354 powder in a suitable container.

For example, to make 1 mL of a 10 mM stock solution, weigh 4.36 mg of Tba-354.

Dissolution: Add the calculated volume of anhydrous DMSO. Vortex the solution vigorously. If

the compound does not fully dissolve, place the vial in an ultrasonic water bath for 5-10
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minutes until the solution is clear.[1]

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile cryovials.[1]

Storage: Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-

term storage (up to 2 years), protected from light.[1]

Table 3: Preparation of Tba-354 Stock Solutions in DMSO (MW = 436.34)

Desired
Concentration

Mass for 1 mL Mass for 5 mL Mass for 10 mL

1 mM 0.436 mg 2.18 mg 4.36 mg

10 mM 4.36 mg 21.8 mg 43.6 mg

50 mM 21.8 mg 109 mg 218 mg

100 mM (229.18 M) 43.6 mg 218 mg 436 mg

Protocol 2: Preparation of Tba-354 Working Solution for
In Vivo Oral Administration (Suspension)
For in vivo studies, Tba-354 is often administered as a suspension. This protocol provides a

method for preparing a 2.5 mg/mL suspension suitable for oral gavage in animal models.[1]

Note: In vivo working solutions should be prepared fresh on the day of use.[1]

Materials:

High-concentration Tba-354 stock solution in DMSO (e.g., 25 mg/mL)

Polyethylene glycol 300 (PEG300)

Tween-80 (Polysorbate 80)

Sterile Saline (0.9% NaCl)

Sterile conical tubes
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Workflow:

Start (Prepare Fresh Daily)

1. DMSO Stock + PEG300
Add 100 µL of 25 mg/mL DMSO stock to 400 µL PEG300. Mix well.

2. Add Tween-80
Add 50 µL Tween-80 to the mixture. Mix well.

3. Add Saline
Add 450 µL Saline to reach a final volume of 1 mL. Mix well.

4. Final Suspension
Result is a 2.5 mg/mL suspended solution.

Ready for Administration

Click to download full resolution via product page

Figure 3. Workflow for preparing an in vivo suspension.

Procedure (for 1 mL of 2.5 mg/mL suspension):

Prepare a clear, high-concentration stock solution of Tba-354 in DMSO (e.g., 25 mg/mL).

In a sterile tube, add 400 µL of PEG300.

To the PEG300, add 100 µL of the 25 mg/mL Tba-354 DMSO stock solution and mix

thoroughly.

Add 50 µL of Tween-80 to the mixture and mix again until uniform.
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Finally, add 450 µL of sterile saline to bring the total volume to 1 mL. Mix thoroughly to

ensure a homogenous suspension.

The final concentration of the Tba-354 suspension will be 2.5 mg/mL. This formulation is

suitable for oral and intraperitoneal administration.[1]

Storage and Stability
Proper storage is crucial to maintain the integrity and activity of Tba-354.

Table 4: Storage and Stability of Tba-354

Form
Storage
Temperature

Duration Notes Reference

Powder -20°C 3 years
Store in a dry,

dark place.
[1]

Powder 4°C 2 years
For shorter-term

storage.
[1]

Stock Solution in

Solvent
-80°C 2 years

Recommended

for long-term

storage. Avoid

freeze-thaw

cycles.

[1]

Stock Solution in

Solvent
-20°C 1 year

Suitable for

intermediate-

term storage.

[1]

In Vivo Working

Solution

Room

Temperature
Use same day

Prepare fresh

before each

experiment.

[1]

Safety Precautions:

Handle Tba-354 powder in a chemical fume hood or a well-ventilated area.
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Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Consult the Safety Data Sheet (SDS) for complete handling and safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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